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Compound of Interest

Compound Name: Barium isopropoxide

Cat. No.: B1588621

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Barium isopropoxide, with the chemical formula Ba(OCH(CHs)2)2, is an important
organometallic compound widely utilized as a precursor in materials science. Its primary
application lies in the synthesis of barium-containing complex oxides, most notably barium
titanate (BaTiOs), through sol-gel and other chemical vapor deposition techniques. This guide
provides a comprehensive overview of its chemical and physical properties, a detailed

experimental protocol for its application in sol-gel synthesis, and a visualization of the synthetic
workflow.

Core Properties of Barium Isopropoxide

A summary of the key quantitative data for barium isopropoxide is presented in the table
below for easy reference.
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Property Value

CAS Number 24363-37-9

Molecular Weight 255.50 g/mol

Molecular Formula CeH14BaO2

Appearance White to yellow powder

Melting Point 200 °C (decomposes)

Density 0.89 g/cm?3

Solubility Soluble in alcohols (e.g., isopropanol), ketones,

and esters. Reacts with water.

Purity (typical) 99% trace metals basis

Experimental Protocol: Sol-Gel Synthesis of Barium
Titanate (BaTiOs) Nanoparticles

This section details a representative experimental protocol for the synthesis of barium titanate
nanoparticles using a sol-gel method, where barium isopropoxide serves as a key precursor.
This method allows for the formation of a homogenous gel that, upon heat treatment, yields
high-purity crystalline BaTiOs.

Materials:

o Barium Isopropoxide (Ba(OCH(CHs)2)2)

« Titanium Isopropoxide (Ti(OCH(CHs)z2)4)

 |sopropanol (anhydrous)

e Deionized Water

 Nitric Acid (HNOs) or Acetic Acid (CHsCOOH) (for hydrolysis control)

Procedure:
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e Precursor Solution Preparation: In a glovebox under an inert atmosphere (e.g., argon or
nitrogen) to prevent premature hydrolysis, equimolar amounts of barium isopropoxide and
titanium isopropoxide are dissolved in anhydrous isopropanol. The solution is stirred until
both precursors are fully dissolved, forming a clear, homogenous solution.

e Hydrolysis and Condensation: A mixture of isopropanol and deionized water, with a small
amount of acid catalyst (e.g., nitric acid or acetic acid), is prepared separately. This
hydrolysis agent is then added dropwise to the precursor solution under vigorous stirring.
The acid helps to control the rate of hydrolysis and subsequent condensation reactions.

o Gelation: As the hydrolysis and condensation reactions proceed, the viscosity of the solution
will gradually increase, eventually forming a transparent gel. The time required for gelation
can vary depending on the reaction temperature, water-to-alkoxide ratio, and pH.

e Aging: The gel is typically aged for a period of 24-48 hours at room temperature. This step
allows for the completion of the condensation reactions and strengthens the gel network.

e Drying: The aged gel is then dried to remove the solvent and byproducts. This is often done
in an oven at a controlled temperature (e.g., 80-120 °C) for several hours. The resulting solid
is a xerogel.

o Calcination: The dried xerogel is ground into a fine powder and then calcined in a furnace at
a high temperature (typically ranging from 600 °C to 1000 °C). The calcination process
removes residual organic components and promotes the crystallization of the amorphous gel
into the desired perovskite phase of barium titanate. The final product is a fine, white powder
of BaTiOs.

Experimental Workflow and Reaction Pathway

The following diagrams illustrate the logical workflow of the sol-gel synthesis of barium titanate
from barium isopropoxide and the fundamental chemical reactions involved.
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Caption: Sol-Gel Synthesis Workflow for BaTiOs Nanopatrticles.
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Caption: Key Reactions in the Sol-Gel Process (M = Ba or Ti, R = Isopropyl group).
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 To cite this document: BenchChem. [Barium Isopropoxide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588621#barium-isopropoxide-molecular-weight-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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